1,1'-[1,6-hexanediylbis(oxy)]bis(2,6-dimethyl-4-nitrobenzene)

• IUPAC Name: 2-[6-(2,6-dimethyl-4-nitrophenoxy)hexoxy]-1,3-dimethyl-5-nitrobenzene
• InChI: InChI=1S/C22H28N2O6/c1-15-11-19(23(25)26)12-16(2)21(15)29-9-7-5-6-8-10-30-22-17(3)13-20(24(27)28)14-18(22)4/h11-14H,5-10H2,1-4H3
• InChI Key: RDYCAWVXDGKSGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCCCCCOC2=C(C=C(C=C2C)[N+](=O)[O-])C)C)[N+](=O)[O-]
• Molecular Formula: C22H28N2O6
• Molecular Weight: 416.5 g/mol

Description

1,1'-[1,6-hexanediylbis(oxy)]bis(2,6-dimethyl-4-nitrobenzene), commonly known as HDBN, is a compound that has been widely used in scientific research for its unique chemical properties. HDBN is a nitrobenzene derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of HDBN is not fully understood, but it is believed to involve the formation of an adduct with the target molecule. This adduct formation results in a change in the fluorescence properties of HDBN, which can be used to detect the target molecule.
Biochemical and Physiological Effects:
HDBN has not been extensively studied for its biochemical and physiological effects. However, it has been reported to have low toxicity and does not exhibit any significant cytotoxicity in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of HDBN is its high sensitivity and selectivity for detecting target molecules. HDBN is also easy to synthesize and purify, making it a cost-effective option for scientific research. However, one of the limitations of HDBN is its limited solubility in water, which can make it difficult to use in aqueous environments.

Future Directions

There are several future directions for the use of HDBN in scientific research. One potential area of research is the development of new fluorescent probes using HDBN as a building block. Another area of research is the exploration of the use of HDBN in drug delivery and gene therapy applications. Additionally, the development of new synthesis methods for HDBN could lead to improved properties and applications for this compound.
Conclusion:
In conclusion, HDBN is a unique compound that has been widely used in scientific research for its fluorescent properties. The synthesis of HDBN can be achieved using various methods, and it has applications in the development of fluorescent probes and dendrimers. The mechanism of action of HDBN is not fully understood, but it has low toxicity and does not exhibit significant cytotoxicity in vitro. HDBN has advantages and limitations for lab experiments, and there are several future directions for the use of this compound in scientific research.

Synthesis Methods

The synthesis of HDBN can be achieved using various methods, including the reaction of 2,6-dimethyl-4-nitrophenol with 1,6-dibromohexane in the presence of a base, such as potassium carbonate. The reaction yields HDBN as a yellow solid, which can be purified using recrystallization.

Scientific Research Applications

HDBN has been used in various scientific research applications, including the development of fluorescent probes for the detection of proteins, DNA, and RNA. HDBN has also been used in the synthesis of dendrimers, which are highly branched polymers that have applications in drug delivery and gene therapy.